3-nitro-N-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)benzamide

• IUPAC Name: 3-nitro-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]benzamide
• InChI: InChI=1S/C16H17N3O5S2/c20-16(12-4-1-5-13(10-12)19(21)22)17-11-14-6-2-8-18(14)26(23,24)15-7-3-9-25-15/h1,3-5,7,9-10,14H,2,6,8,11H2,(H,17,20)
• InChI Key: SVXHGLYGJBKRFR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=CS2)CNC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H17N3O5S2
• Molecular Weight: 395.5 g/mol

Description

3-nitro-N-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)benzamide is a chemical compound that is widely used in scientific research. It is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which has been implicated in the development of several diseases, including diabetes, obesity, and cancer.

Mechanism of Action

The mechanism of action of 3-nitro-N-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)benzamide involves the inhibition of this compound, which is a negative regulator of insulin signaling. By inhibiting this compound, this compound enhances insulin signaling, leading to improved glucose homeostasis and insulin sensitivity. It also inhibits the growth and proliferation of cancer cells by regulating various signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include improved glucose homeostasis and insulin sensitivity, inhibition of cancer cell growth and proliferation, and regulation of various signaling pathways. It has also been shown to reduce inflammation and oxidative stress in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

The advantages of using 3-nitro-N-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)benzamide in lab experiments include its high potency and selectivity for this compound, its ability to regulate various signaling pathways, and its anti-tumor activity. However, its limitations include its potential toxicity and the need for further research to determine its long-term effects.

Future Directions

For research on 3-nitro-N-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)benzamide include investigating its potential as a therapeutic agent for diabetes, obesity, and cancer. It is also important to determine its long-term effects and potential toxicity in animal models and human clinical trials. Additionally, further research is needed to elucidate the molecular mechanisms underlying its regulation of various signaling pathways.

Synthesis Methods

The synthesis of 3-nitro-N-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)benzamide involves several steps, including the reaction of 2-amino-5-nitrobenzoic acid with thiophene-2-sulfonyl chloride to form 2-(thiophene-2-sulfonyl)-5-nitrobenzoic acid. This intermediate is then reacted with 2-bromo-N-((1-(pyrrolidin-2-yl)methyl)pyrrolidin-2-yl)methyl)benzamide to form the final product.

Scientific Research Applications

3-nitro-N-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)benzamide has been extensively used in scientific research to study the role of this compound in various diseases. It has been shown to improve glucose homeostasis and insulin sensitivity in animal models of diabetes and obesity. It also exhibits anti-tumor activity in several cancer cell lines. Moreover, it has been used to investigate the molecular mechanisms underlying the regulation of various signaling pathways, including insulin signaling, leptin signaling, and JAK/STAT signaling.